Chromium iron oxide

• IUPAC Name: chromium(3+);iron(3+);oxygen(2-)
• InChI: InChI=1S/Cr.Fe.3O/q2*+3;3*-2
• InChI Key: HEQBUZNAOJCRSL-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Cr+3].[Fe+3]
• Molecular Formula: CrFeO3
• Molecular Weight: 155.84 g/mol
• Physical Description: Dry Powder; Other Solid
• CAS RN: 12068-77-8, 12737-27-8, 68187-09-7

Description

Chromium Iron Oxide, also known as Chromite, is a crystalline mineral primarily composed of iron (II) oxide and chromium (III) oxide compounds. It can be represented by the chemical formula of FeCr2O4. It is an oxide mineral belonging to the spinel group. The element magnesium can substitute for iron in variable amounts as it forms a solid solution with magnesiochromite (MgCr2O4). Chromium Iron Oxide is recognized by its distinct green color.

Synthesis Analysis

Chromium Iron Oxide can be synthesized through various methods. One such method involves thermal treatment, combustion, in situ polymerization, and green synthesis processes. Another method involves the use of nanotechnology and photo-catalytic reduction.

Molecular Structure Analysis

Chromium Iron Oxide adopts the corundum structure, consisting of a hexagonal close packed array of oxide anions with of the octahedral holes occupied by chromium. The chemical composition of chromite can be represented as FeCr2O4, with the iron in the +2 oxidation state and the chromium in the +3 oxidation state.

Chemical Reactions Analysis

Chromium Iron Oxide undergoes various chemical reactions. For instance, it can be reduced by coal and coke to form the iron-chromium alloy. Another reaction involves the conversion of chromite to chromia via Na2Cr2O7, which is reduced with sulfur at high temperatures.

Physical And Chemical Properties Analysis

Chromium Iron Oxide has a high melting point of about 2435°C and a boiling point of approximately 4000°C. The compound is insoluble in water, but it can react with acids to form soluble chromium salts.

Scientific Research Applications

1. Adsorption and Filtration for Contaminant Removal

Chromium iron oxide has been studied for its efficacy in removing contaminants like radioactive strontium and cesium from wastes. Research by Benjamin (1999) explored the adsorption of strontium onto iron-oxide-coated sand and the removal of cesium using hexacyanoferrates. This research is significant for environmental management, especially for radioactive waste treatment (Benjamin, 1999).

2. Application in Solar-Thermal Collectors

Dutra et al. (2022) investigated the use of chromium and iron oxides, combined with aluminum oxide, in selective surfaces for solar-thermal collectors. This research is crucial for enhancing the efficiency of solar energy systems and contributing to renewable energy solutions (Dutra et al., 2022).

3. Development of Heat-Resistant Materials

Komarov et al. (2020) focused on the production of iron-containing intermetallics, including alloys with chromium, for their use in industries requiring heat-resistant and corrosion-resistant materials. This research has implications for mechanical engineering, metallurgy, and electrical engineering (Komarov et al., 2020).

4. Sorption Studies for Water Treatment

Studies by Sultana et al. (2019) on the use of iron oxide for chromate removal from water highlight the potential of chromium iron oxide in water purification processes, addressing heavy metal contaminationin drinking water. This research is significant for public health and environmental safety (Sultana et al., 2019).

5. Nanoparticle Fabrication

Research by Naseri et al. (2015) involved the fabrication of chromium-iron oxide nanoparticles with various applications, including magnetic and electronic fields. This work is crucial for advancements in nanotechnology and materials science (Naseri et al., 2015).

6. Environmental Remediation

Wielinga et al. (2001) studied the reduction of chromate by iron-reducing bacteria, which is significant for environmental remediation, particularly in reducing the toxicity of chromium in anaerobic soils and water (Wielinga et al., 2001).

7. Bioremediation of Contaminated Environments

Xia et al. (2019) provided a critical review on bioremediation technologies for chromium-contaminated soils and wastewater. This research underscores the role of chromium iron oxide in environmental bioremediation efforts, offering low-cost and efficient solutions (Xia et al., 2019).

8. Kinetic Studies in Adsorption Processes

Gusain et al. (2016) conducted kinetic and isotherm studies on chromium adsorption using nano crystalline iron oxide. This research is pivotal for understanding the mechanisms involved in the adsorption process and improving water treatment technologies (Gusain et al., 2016).

Mechanism of Action

Chromium is an essential nutrient involved in the metabolism of glucose, insulin, and blood lipids. Its role in potentiating insulin signaling cascades has been implicated in several studies. Iron is necessary for the production of hemoglobin.

Safety and Hazards

Chromium Iron Oxide can pose certain hazards. For instance, Cr(VI) fume is highly toxic and can damage the eyes, skin, nose, throat, and lungs and cause cancer. Therefore, it’s important to ensure adequate ventilation, avoid dust formation, and avoid contact with skin, eyes, or clothing.

Future Directions

There are ongoing research efforts to improve the efficiency of Chromium Iron Oxide in various applications. For instance, there is research into the use of nanotechnology and photo-catalytic reduction for the removal of hexavalent chromium from water. Another area of research is the use of Chromium Iron Oxide in the production of iron through molten oxide electrolysis.